2-(3-bromo-2-methoxyphenyl)acetic acid
Overview
Description
2-(3-bromo-2-methoxyphenyl)acetic acid (2-BMPAA) is an organic compound that is widely used in scientific research. It is a mono-substituted bromo derivative of benzoic acid, which has a wide range of applications in organic chemistry. 2-BMPAA is used as a reagent in a variety of reactions, and is also used as a catalyst in some reactions. In addition, it has been used as a biochemical and physiological tool in research studies.
Scientific Research Applications
2-(3-bromo-2-methoxyphenyl)acetic acid has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including chiral compounds, and has been used as a catalyst in some reactions. It has also been used as a biochemical and physiological tool in research studies. For example, it has been used to study the effects of drugs on the nervous system, and to study the mechanisms of action of various drugs.
Mechanism of Action
The mechanism of action of 2-(3-bromo-2-methoxyphenyl)acetic acid is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase, which are involved in the synthesis of certain hormones and neurotransmitters. It is also believed to have some antioxidant activity, which may be beneficial in certain applications.
Biochemical and Physiological Effects
2-(3-bromo-2-methoxyphenyl)acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase, and to have antioxidant activity. It has also been shown to have anti-inflammatory, anti-apoptotic, and anti-tumor effects. In addition, it has been shown to have neuroprotective effects, and to have an effect on the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
2-(3-bromo-2-methoxyphenyl)acetic acid has several advantages for use in lab experiments. It is relatively easy to synthesize, and is relatively stable in the presence of oxygen and light. In addition, it has a high solubility in water, making it easy to use in aqueous solutions. However, it is also relatively expensive, and can be difficult to obtain in large quantities.
Future Directions
There are several potential future directions for the use of 2-(3-bromo-2-methoxyphenyl)acetic acid in scientific research. It could be used to study the effects of drugs on the nervous system, and to study the mechanisms of action of various drugs. It could also be used to study the biochemical and physiological effects of various compounds, and to study the effects of drugs on the metabolism of certain drugs. In addition, it could be used to study the effects of antioxidants on various diseases, and to study the effects of various compounds on the immune system.
Synthesis Methods
2-(3-bromo-2-methoxyphenyl)acetic acid can be synthesized by a two-step process. First, 2-bromo-3-methoxyphenylacetic acid (2-BrMPA) is prepared by reacting 2-methoxyphenylacetic acid (2-MPA) with bromine in the presence of a catalytic amount of anhydrous potassium carbonate. The product is then reacted with sodium hydroxide to form 2-(3-bromo-2-methoxyphenyl)acetic acid. The reaction is conducted in an inert atmosphere to avoid oxidation of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(3-bromo-2-methoxyphenyl)acetic acid can be achieved through a multi-step process involving the bromination of anisole, followed by the synthesis of 3-bromo-2-methoxybenzoic acid, and finally the conversion of the carboxylic acid group to an acetic acid group.", "Starting Materials": [ "Anisole", "Bromine", "Sodium hydroxide", "Sulfuric acid", "Methanol", "Sodium carbonate", "Bromine", "3-methoxybenzoic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium acetate", "Acetic anhydride" ], "Reaction": [ "Bromination of anisole using bromine and sulfuric acid to yield 2-bromoanisole", "Reaction of 2-bromoanisole with sodium hydroxide to yield 3-bromo-2-methoxyphenol", "Reaction of 3-bromo-2-methoxyphenol with sodium carbonate and bromine to yield 3-bromo-2-methoxybenzoic acid", "Conversion of 3-bromo-2-methoxybenzoic acid to 2-(3-bromo-2-methoxyphenyl)acetic acid through the following steps:", "- Reaction of 3-bromo-2-methoxybenzoic acid with sodium hydroxide to yield 3-bromo-2-methoxybenzoate", "- Acidification of 3-bromo-2-methoxybenzoate with hydrochloric acid to yield 3-bromo-2-methoxybenzoic acid", "- Conversion of 3-bromo-2-methoxybenzoic acid to its acyl chloride derivative using thionyl chloride", "- Reaction of the acyl chloride derivative with sodium acetate and acetic anhydride to yield 2-(3-bromo-2-methoxyphenyl)acetic acid" ] } | |
CAS RN |
1261616-87-8 |
Product Name |
2-(3-bromo-2-methoxyphenyl)acetic acid |
Molecular Formula |
C9H9BrO3 |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
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